N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-amine

• IUPAC Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine
• InChI: InChI=1S/C16H11N3O4S3/c1-26(20,21)8-2-3-9-13(4-8)24-15(17-9)19-16-18-10-5-11-12(23-7-22-11)6-14(10)25-16/h2-6H,7H2,1H3,(H,17,18,19)
• InChI Key: XZWSURNFHRLEIT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC3=NC4=CC5=C(C=C4S3)OCO5
• Molecular Formula: C16H11N3O4S3
• Molecular Weight: 405.5 g/mol

Description

N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-amine is a useful research compound. Its molecular formula is C16H11N3O4S3 and its molecular weight is 405.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

Research conducted by Abbasi et al. (2019) highlights the enzyme inhibitory potential of new sulfonamides, including compounds similar to N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-amine. These compounds showed substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase, indicating potential applications in biochemical studies related to these enzymes. The study further reinforces the utility of such compounds in exploring enzyme interactions and dynamics (Abbasi et al., 2019).

Antimalarial Activity and COVID-19 Drug Research

Fahim and Ismael (2021) investigated antimalarial sulfonamides and their application as potential COVID-19 drugs. They studied compounds structurally related to this compound, demonstrating significant antimalarial activity and favorable ADMET properties. This research opens avenues for the development of new therapeutics against infectious diseases like malaria and COVID-19 (Fahim & Ismael, 2021).

Antibacterial and Antifungal Properties

In 2019, Sych et al. explored the antimicrobial and antifungal action of derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems. Their research demonstrates that compounds with structural similarities to this compound exhibit sensitivity to various Gram-positive and Gram-negative bacteria and possess antifungal activity against Candida albicans. This suggests potential applications of these compounds in the development of new antimicrobial and antifungal agents (Sych et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes . COX enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound acts as an inhibitor of the COX enzymes . By suppressing these enzymes, it prevents the conversion of arachidonic acid into inflammatory mediators such as thromboxane and prostaglandins .

Biochemical Pathways

The compound’s action affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins and leukotrienes, which are key players in inflammation . By inhibiting COX enzymes, the compound disrupts this pathway, reducing the production of these inflammatory mediators .

Pharmacokinetics

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties can influence the compound’s bioavailability.

Result of Action

The inhibition of COX enzymes and the subsequent reduction in inflammatory mediators can lead to a decrease in inflammation . This makes the compound potentially useful in the treatment of conditions characterized by inflammation.